1-(2,6-Diazaspiro[3.3]heptan-2-yl)ethanone oxalate

Specification

• Molecular Formula: C9H14N2O5
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 1-(2,6-diazaspiro[3.3]heptan-2-yl)ethanone;oxalic acid
• Standard InChI: InChI=1S/C7H12N2O.C2H2O4/c1-6(10)9-4-7(5-9)2-8-3-7;3-1(4)2(5)6/h8H,2-5H2,1H3;(H,3,4)(H,5,6)
• Standard InChI Key: PZUAJYUBCDZGQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC2(C1)CNC2.C(=O)(C(=O)O)O

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound’s defining feature is its 2,6-diazaspiro[3.3]heptane core, a bicyclic system where two nitrogen atoms bridge a spiro junction connecting two three-membered rings. The ketone group at the 2-position introduces electrophilic reactivity, while the oxalate anion ($\text{C}_2\text{O}_4^{2-}$) stabilizes the structure via ionic interactions.

Table 1: Key Molecular Descriptors

Property	Value
IUPAC Name	1-(2,6-diazaspiro[3.3]heptan-2-yl)ethanone; oxalic acid
Molecular Formula	$\text{C}_9\text{H}_{14}\text{N}_2\text{O}_5$
Molecular Weight	230.22 g/mol
Canonical SMILES	CC(=O)N1CC2(C1)CNC2.C(=O)(C(=O)O)O
InChI Key	PZUAJYUBCDZGQF-UHFFFAOYSA-N

The spirocyclic system imposes significant ring strain, which influences both reactivity and conformational flexibility. X-ray crystallography of analogous diazaspiro compounds reveals puckered ring geometries that may enhance binding to biological targets.

Synthesis and Manufacturing

Retrosynthetic Analysis

The synthesis of 1-(2,6-diazaspiro[3.3]heptan-2-yl)ethanone oxalate typically involves:

• Construction of the Diazaspiro Core: Cyclization of bis-amine precursors under controlled conditions.

• Ketone Introduction: Acylation or oxidation of a preexisting alcohol or amine group.

• Oxalate Salt Formation: Acid-base reaction with oxalic acid to precipitate the final product.

Stepwise Protocol (Representative Example)

While explicit protocols for this compound are proprietary, a generalized approach derived from related diazaspiro syntheses includes:

• Spirocyclization: Reacting 1,3-diamine derivatives with a carbonyl source (e.g., glyoxal) under basic conditions to form the spiro framework.

• Acetylation: Treating the secondary amine with acetyl chloride in the presence of a base like triethylamine.

• Salt Formation: Combining the free base with oxalic acid in ethanol to yield the oxalate salt.

Critical Parameters:

• Solvent Choice: Methanol or ethanol preferred for solubility and ease of isolation.

• Stoichiometry: Oxalic acid is typically used in sub-stoichiometric amounts (0.5 equivalents) to avoid over-acidification.

• Purification: Recrystallization from ethanol/water mixtures enhances purity.

Reactivity and Functionalization

Nucleophilic Additions

The ketone group undergoes classic nucleophilic attacks, enabling derivatization:

• Grignard Reagents: Form tertiary alcohols (e.g., reaction with methylmagnesium bromide).

• Hydrazines: Yield hydrazones for heterocycle synthesis.

Ring-Opening Reactions

The strained spiro system is susceptible to ring-opening under acidic or reductive conditions:

• Acid-Catalyzed Hydrolysis: Breaks the spiro junction, generating linear diamines.

• Reductive Cleavage: Hydrogenolysis over palladium catalysts produces monoamines.

Applications in Research and Industry

Pharmaceutical Intermediate

The compound’s rigid scaffold makes it a valuable building block for kinase inhibitors and GPCR modulators. Analogous diazaspiro derivatives are employed in CDK (cyclin-dependent kinase) inhibitor syntheses, with applications in oncology.

Materials Science

Spirocyclic amines are explored as ligands in catalytic systems and as monomers for high-performance polymers. The oxalate salt’s hygroscopicity ($\text{Water Solubility: 2.1 mg/mL}$) necessitates controlled storage but aids in formulation for drug delivery.